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For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the physicochemical properties of 5'-O-DMT-N2-
DMF-dG, a critical reagent in oligonucleotide synthesis.

Chemical Identity and Molecular Weight

5'-O-DMT-N2-DMF-dG is a chemically modified nucleoside, specifically a phosphoramidite of
deoxyguanosine. It is widely used in the automated synthesis of DNA oligonucleotides. The full
chemical name is often represented as 5'-O-Dimethoxytrityl-N2-dimethylformamidine-2'-
deoxyguanosine, 3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite.[1][2]

The molecular formula for this compound is C43H53N80O7P.[1][2][3]

Based on this formula, the calculated molecular weight is approximately 824.9 g/mol .[2][3]
Minor variations in the reported weight, such as 824.90 g/mol [2] or 824.93 g/mol [1], are due to
differences in the precision of atomic weights used in the calculation.

Quantitative Data: Molecular Weight Calculation

The molecular weight is derived from the sum of the atomic weights of each constituent atom in
the molecule. The table below provides a detailed breakdown of this calculation.
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Total
] Atomic Weight o
Element Symbol Atomic Count Contribution (
(g/mol)

g/mol )
Carbon C 43 12.011 516.473
Hydrogen H 53 1.008 53.424
Nitrogen N 8 14.007 112.056
Oxygen O 7 15.999 111.993
Phosphorus P 1 30.974 30.974

Total 824.920

Logical Relationship of Components

The name "5'-O-DMT-N2-DMF-dG" describes the key chemical modifications on the
deoxyguanosine (dG) nucleoside, which are essential for its function in solid-phase DNA
synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13095989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

